N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide

• IUPAC Name: N-[(E)-1-[3-(methanesulfonamido)phenyl]ethylideneamino]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C18H21N3O4S/c1-13-7-4-5-10-17(13)25-12-18(22)20-19-14(2)15-8-6-9-16(11-15)21-26(3,23)24/h4-11,21H,12H2,1-3H3,(H,20,22)/b19-14+
• InChI Key: QLSXASJXZKPSBG-XMHGGMMESA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NN=C(C)C2=CC(=CC=C2)NS(=O)(=O)C
• Isomeric SMILES: CC1=CC=CC=C1OCC(=O)N/N=C(\C)/C2=CC(=CC=C2)NS(=O)(=O)C
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide, also known as MPPES, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide involves the inhibition of various signaling pathways, including the PI3K/Akt and MAPK pathways, which are involved in cell proliferation and survival. N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide also inhibits the activity of NF-κB, which is a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, reduction of inflammatory cytokine production, inhibition of angiogenesis, protection against oxidative stress, and improvement of cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide in lab experiments is its specificity for certain signaling pathways, which allows for targeted inhibition of specific cellular processes. However, a limitation of using N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide is its potential toxicity, which requires careful dosage and administration in lab experiments.

Future Directions

Future research on N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide could focus on its potential therapeutic applications in other diseases, such as cardiovascular disease and metabolic disorders. Further investigation into the mechanism of action of N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide could also provide insight into the development of new targeted therapies. Additionally, research could focus on the optimization of the synthesis method of N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide to improve yield and purity.

Scientific Research Applications

N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide has been shown to reduce the production of inflammatory cytokines and inhibit the activation of NF-κB. In neurodegenerative disorder research, N-(3-{N-[(2-methylphenoxy)acetyl]ethanehydrazonoyl}phenyl)methanesulfonamide has been shown to protect against oxidative stress and improve cognitive function.